Cas no 87055-39-8 (2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide)

2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide structure
87055-39-8 structure
Product Name:2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
CAS No:87055-39-8
MF:C10H21N3O
MW:199.29324221611
CID:659605
PubChem ID:13270103
Update Time:2025-04-19

2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine-1-acetamide, hexahydro-N-(1-methylethyl)-
    • 2-(1,4-diazepan-1-yl)-N-propan-2-ylacetamide
    • 2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
    • DTXSID70533512
    • AKOS000127275
    • Z239095910
    • VS-10341
    • EN300-30958
    • 87055-39-8
    • CS-0245713
    • 2-(1,4-diazepan-1-yl)-N-isopropylacetamide
    • CHEMBL3438374
    • Inchi: 1S/C10H21N3O/c1-9(2)12-10(14)8-13-6-3-4-11-5-7-13/h9,11H,3-8H2,1-2H3,(H,12,14)
    • InChI Key: WCQJHHOKHWCKAO-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCNCCC1)NC(C)C

Computed Properties

  • Exact Mass: 199.168462302g/mol
  • Monoisotopic Mass: 199.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 44.4Ų

2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15706-1G
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95%
1g
¥ 2,013.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15706-5G
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95%
5g
¥ 6,019.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15706-10G
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95%
10g
¥ 9,028.00 2023-04-13
Enamine
EN300-30958-0.05g
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95.0%
0.05g
$81.0 2025-03-21
Enamine
EN300-30958-0.1g
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95.0%
0.1g
$120.0 2025-03-21
Enamine
EN300-30958-0.25g
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95.0%
0.25g
$172.0 2025-03-21
Enamine
EN300-30958-0.5g
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95.0%
0.5g
$320.0 2025-03-21
Enamine
EN300-30958-1.0g
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95.0%
1.0g
$428.0 2025-03-21
Enamine
EN300-30958-2.5g
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95.0%
2.5g
$838.0 2025-03-21
Enamine
EN300-30958-5.0g
2-(1,4-diazepan-1-yl)-N-(propan-2-yl)acetamide
87055-39-8 95.0%
5.0g
$1240.0 2025-03-21
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